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Compound of Interest

Compound Name: n-Ethyl-n-propylaniline

Cat. No.: B14631636 Get Quote

An In-depth Technical Guide to the Physical Properties of N-Ethyl-N-propylaniline

This guide provides a comprehensive overview of the key physical properties of N-Ethyl-N-
propylaniline, intended for researchers, scientists, and professionals in drug development.

The document details quantitative physical data, outlines protocols for experimental

determination, and includes a workflow for physical property characterization.

Physical Properties
N-Ethyl-N-propylaniline is an aromatic organic compound. Its physical characteristics are

crucial for its handling, application in synthesis, and for purification processes. The empirical

data for N-Ethyl-N-propylaniline are summarized below.
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Property Value Units Conditions

Molecular Formula C₁₁H₁₇N - -

Molecular Weight 163.26 g/mol -

Boiling Point 223-225 °C at 1 atm

Density 0.926 g/mL at 25 °C

Refractive Index 1.534 n²⁰/D at 20 °C

Solubility

Sparingly soluble in

water; soluble in

common organic

solvents like ethanol

and ether.[1]

- -

Experimental Protocols
The following sections detail the methodologies for determining the principal physical

properties of a liquid organic compound such as N-Ethyl-N-propylaniline.

Determination of Boiling Point (Micro-Reflux Method)
The boiling point is a fundamental property for characterizing and assessing the purity of a

liquid. The micro-reflux method is suitable for small sample volumes.[2]

Apparatus:

Small test tube (e.g., 150 mm diameter)

Thermometer with a range up to 250 °C

Heating block or oil bath

Magnetic stirrer and a small stir bar

Clamps and stand
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Procedure:

Add approximately 0.5 mL of N-Ethyl-N-propylaniline and a small magnetic stir bar into the

test tube.

Clamp the test tube securely within the heating block or oil bath, which is placed on a

magnetic stirrer.

Position the thermometer inside the test tube, ensuring the bulb is about 1 cm above the

liquid's surface to measure the vapor temperature.

Turn on the stirrer to ensure gentle and even heating.

Begin heating the apparatus gradually.

Observe the sample until it begins to boil and a ring of condensing vapor (refluxing) becomes

visible on the inner wall of the test tube.

The temperature at which this reflux ring remains stable is recorded as the boiling point.[2][3]

To ensure accuracy, the heating rate should be slow near the expected boiling point.

Determination of Density
Density is determined by measuring the mass of a known volume of the liquid.[4]

Apparatus:

Pycnometer (density bottle) or a graduated cylinder (e.g., 10 mL)

Analytical balance (accurate to ±0.001 g)

Constant temperature water bath

Procedure (using a pycnometer for high accuracy):

Clean and thoroughly dry the pycnometer.

Measure and record the mass of the empty, dry pycnometer (m₁).
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Fill the pycnometer with distilled water and place it in a constant temperature water bath

(e.g., at 25 °C) until it reaches thermal equilibrium.

Adjust the water level to the pycnometer's calibration mark, ensuring no air bubbles are

present. Dry the exterior and measure the mass of the pycnometer filled with water (m₂).

Empty and dry the pycnometer again.

Fill the pycnometer with N-Ethyl-N-propylaniline, allow it to reach thermal equilibrium in the

water bath, adjust the volume, and dry the exterior.

Measure the mass of the pycnometer filled with the sample (m₃).

Calculate the density using the formula:

Density (ρ) = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water

Where ρ_water is the known density of water at the experimental temperature.

Determination of Refractive Index
The refractive index is a measure of how light propagates through a substance and is a

characteristic property. It is commonly measured using an Abbe refractometer.[5][6]

Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer

Dropper or pipette

Soft lens tissue and ethanol

Procedure:

Turn on the refractometer and the connected water bath, setting the temperature to 20 °C.
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Clean the surfaces of the illuminating and refracting prisms with a soft tissue moistened with

ethanol and allow them to dry.

Using a dropper, place a few drops of N-Ethyl-N-propylaniline onto the surface of the lower

prism.

Close the prisms firmly.

Adjust the light source and mirror to get optimal illumination of the field of view through the

eyepiece.

Rotate the knob that adjusts the prism angle until the boundary between the light and dark

regions appears in the crosshairs.

If the boundary is colored, adjust the chromatic dispersion compensator to achieve a sharp,

black-and-white borderline.

Read the refractive index value from the instrument's scale.

Determination of Solubility
This protocol provides a qualitative assessment of a compound's solubility in various solvents.

[7][8]

Apparatus:

Small test tubes and a test tube rack

Graduated pipettes or droppers

Vortex mixer or stirring rods

Solvents: Water, ethanol, diethyl ether

Procedure:

Place approximately 25 mg of N-Ethyl-N-propylaniline into a small, dry test tube.

Add 0.75 mL of the solvent (e.g., water) in small portions (e.g., 0.25 mL at a time).[7]
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After each addition, shake the test tube vigorously for 10-20 seconds.[9]

Observe the mixture to see if the compound dissolves completely.

Record the substance as "soluble," "sparingly soluble," or "insoluble."

Repeat the procedure with other solvents in separate test tubes to build a solubility profile.

Workflow Visualization
The following diagram illustrates a standard workflow for the physical characterization of an

unknown liquid sample, such as N-Ethyl-N-propylaniline.

Characterization Workflow for a Liquid Sample

Obtain Liquid Sample

Assess Purity
(e.g., GC-MS, NMR)

Determine Boiling Point Measure Density Measure Refractive Index Test Solubility

Analyze & Compare Data
with Literature Values

Identify/Characterize
Compound
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Click to download full resolution via product page

Caption: Workflow for the physical characterization of a liquid compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. solubilityofthings.com [solubilityofthings.com]

2. uomus.edu.iq [uomus.edu.iq]

3. vernier.com [vernier.com]

4. Experiments to determine density of liquid apparatus method calculation density bottle
burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]

5. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]

6. Refractive index - Wikipedia [en.wikipedia.org]

7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

8. scribd.com [scribd.com]

9. chem.ws [chem.ws]

To cite this document: BenchChem. [Physical properties of n-Ethyl-n-propylaniline].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14631636#physical-properties-of-n-ethyl-n-
propylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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